Cas no 896355-87-6 (ethyl 5-amino-1-4-(4-fluorophenyl)phthalazin-1-yl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-amino-1-4-(4-fluorophenyl)phthalazin-1-yl-1H-pyrazole-4-carboxylate
• CAS No: 896355-87-6
• MF: C₂₀H₁₆FN₅O₂
• MW: 377.371747016907
• CID: 5907448
• PubChem ID: 6403486
• Update Time: 2025-07-20

ethyl 5-amino-1-4-(4-fluorophenyl)phthalazin-1-yl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-1-(4-(4-fluorophenyl)phthalazin-1-yl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-[4-(4-fluorophenyl)-1-phthalazinyl]-, ethyl ester
• SR-01000010585
• Z275021670
• ethyl 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]pyrazole-4-carboxylate
• CCG-195208
• AKOS000807625
• ethyl 5-amino-1-[4-(4-fluorophenyl)phthalazin-1-yl]-1H-pyrazole-4-carboxylate
• F1142-1797
• 896355-87-6
• SR-01000010585-1
• ethyl 5-amino-1-4-(4-fluorophenyl)phthalazin-1-yl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C20H16FN5O2/c1-2-28-20(27)16-11-23-26(18(16)22)19-15-6-4-3-5-14(15)17(24-25-19)12-7-9-13(21)10-8-12/h3-11H,2,22H2,1H3
• InChI Key： RWARYCBALWZBAO-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(C=CC=C3)C(C3=CC=C(F)C=C3)=NN=2)C(N)=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 377.12880293g/mol
• Monoisotopic Mass: 377.12880293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 616.3±50.0 °C(Predicted)
• pka: 0.15±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on ethyl 5-amino-1-4-(4-fluorophenyl)phthalazin-1-yl-1H-pyrazole-4-carboxylate

Research Brief on Ethyl 5-amino-1-4-(4-fluorophenyl)phthalazin-1-yl-1H-pyrazole-4-carboxylate (CAS: 896355-87-6)

Ethyl 5-amino-1-4-(4-fluorophenyl)phthalazin-1-yl-1H-pyrazole-4-carboxylate (CAS: 896355-87-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, with its unique phthalazine-pyrazole hybrid structure, has been investigated for its role in modulating various biological targets. Recent publications have explored its synthesis via multi-step organic reactions, often involving palladium-catalyzed cross-coupling and cyclization strategies. The presence of the 4-fluorophenyl moiety and the ester functionality at the 4-position of the pyrazole ring are particularly noteworthy, as these groups are known to influence the compound's pharmacokinetic properties and target binding affinity.

In terms of biological activity, ethyl 5-amino-1-4-(4-fluorophenyl)phthalazin-1-yl-1H-pyrazole-4-carboxylate has shown promising results in preliminary screening assays. Studies indicate that derivatives of this scaffold exhibit inhibitory activity against several kinase targets, including those involved in inflammatory and oncogenic pathways. The compound's ability to interact with ATP-binding sites of kinases makes it a valuable template for the design of selective kinase inhibitors.

Recent advancements in structural optimization have led to improved derivatives with enhanced potency and selectivity. For instance, modifications at the 5-amino group or the ethyl ester moiety have yielded compounds with superior metabolic stability and oral bioavailability. These findings underscore the compound's versatility as a starting point for medicinal chemistry campaigns aimed at addressing unmet medical needs.

From a mechanistic perspective, computational docking studies and X-ray crystallography data have provided insights into the molecular interactions between this compound and its biological targets. The fluorophenyl group appears to play a critical role in hydrophobic interactions, while the pyrazole-carboxylate moiety participates in hydrogen bonding networks. These structural insights are invaluable for rational drug design efforts.

The compound's safety profile has also been investigated in recent preclinical studies. While showing generally favorable toxicity profiles in in vitro assays, some derivatives have demonstrated dose-dependent effects that warrant further optimization. These findings highlight the importance of continued structure-activity relationship (SAR) studies to balance efficacy and safety.

In conclusion, ethyl 5-amino-1-4-(4-fluorophenyl)phthalazin-1-yl-1H-pyrazole-4-carboxylate represents a promising chemical scaffold with multiple applications in drug discovery. Its synthetic accessibility, combined with its demonstrated biological activity and potential for structural diversification, makes it a valuable tool for medicinal chemists. Future research directions may include exploring its applications in targeted therapy combinations and investigating its potential in non-kinase targets.